Cas no 2639430-43-4 (Tert-butyl 3-{[(pyrimidin-4-yl)amino]methyl}benzoate)

• Product Name: Tert-butyl 3-{[(pyrimidin-4-yl)amino]methyl}benzoate
• CAS No: 2639430-43-4
• MF: C₁₆H₁₉N₃O₂
• MW: 285.340963602066
• CID: 6012749
• PubChem ID: 165899043
• Update Time: 2025-06-08

Tert-butyl 3-{[(pyrimidin-4-yl)amino]methyl}benzoate Chemical and Physical Properties

Names and Identifiers

• 2639430-43-4
• EN300-28230104
• tert-butyl 3-{[(pyrimidin-4-yl)amino]methyl}benzoate
• Tert-butyl 3-{[(pyrimidin-4-yl)amino]methyl}benzoate

• Inchi： 1S/C16H19N3O2/c1-16(2,3)21-15(20)13-6-4-5-12(9-13)10-18-14-7-8-17-11-19-14/h4-9,11H,10H2,1-3H3,(H,17,18,19)
• InChI Key： OVKQHAUIZKMPMK-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=C(CNC2C=CN=CN=2)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 285.147726857g/mol
• Monoisotopic Mass: 285.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.1Ų

Additional information on Tert-butyl 3-{[(pyrimidin-4-yl)amino]methyl}benzoate

Introduction to Tert-butyl 3-{[(pyrimidin-4-yl)amino]methyl}benzoate (CAS No. 2639430-43-4) in Modern Chemical and Pharmaceutical Research

Tert-butyl 3-{[(pyrimidin-4-yl)amino]methyl}benzoate, identified by its Chemical Abstracts Service (CAS) number 2639430-43-4, is a specialized organic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical development. This compound, characterized by its intricate molecular structure, combines a benzoate moiety with a pyrimidine-based amine substituent, making it a promising candidate for various biochemical applications.

The molecular framework of Tert-butyl 3-{[(pyrimidin-4-yl)amino]methyl}benzoate consists of a rigid aromatic core, which enhances its stability and reactivity in biochemical interactions. The presence of a tert-butyl group at the third position of the benzoate ring provides steric hindrance, influencing its binding affinity and selectivity in drug design. This structural feature is particularly valuable in the development of small-molecule inhibitors targeting specific biological pathways.

The pyrimidin-4-yl amino moiety serves as a critical pharmacophore, contributing to the compound's ability to interact with biological targets such as enzymes and receptors. Pyrimidine derivatives are well-documented for their role in medicinal chemistry, often serving as key components in antiviral, anticancer, and anti-inflammatory drugs. The incorporation of this motif into Tert-butyl 3-{[(pyrimidin-4-yl)amino]methyl}benzoate suggests potential therapeutic applications, particularly in modulating signaling pathways associated with these diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of Tert-butyl 3-{[(pyrimidin-4-yl)amino]methyl}benzoate with various biological targets. Studies indicate that this compound exhibits high affinity for certain protein kinases, which are integral to cellular processes such as proliferation and differentiation. By inhibiting these kinases, the compound may offer a novel approach to treating conditions characterized by dysregulated kinase activity.

In addition to its kinase-targeting potential, Tert-butyl 3-{[(pyrimidin-4-yl)amino]methyl}benzoate has been investigated for its role in modulating immune responses. The pyrimidine-based amine group is known to interact with immune receptors, suggesting that this compound could influence inflammatory pathways. Preliminary studies have shown promising results in preclinical models, where the compound demonstrated ability to modulate cytokine production and immune cell activation.

The synthesis of Tert-butyl 3-{[(pyrimidin-4-yl)amino]methyl}benzoate involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These methodologies align with contemporary trends in synthetic chemistry, emphasizing sustainability and efficiency.

From a pharmaceutical perspective, the development of Tert-butyl 3-{[(pyrimidin-4-yl)amino]methyl}benzoate as a therapeutic agent necessitates rigorous evaluation through preclinical and clinical trials. These studies aim to assess its efficacy, safety profile, and pharmacokinetic properties. The compound's unique structural features make it an attractive candidate for further investigation, particularly in combination therapies where it may synergize with existing treatments.

The impact of Tert-butyl 3-{[(pyrimidin-4-yl)amino]methyl}benzoate extends beyond traditional pharmaceutical applications. Its structural motifs have inspired the design of novel probes for biochemical research, enabling scientists to dissect complex biological mechanisms with greater precision. For instance, fluorescent derivatives of this compound have been used to study protein-protein interactions in real-time, providing insights into dynamic cellular processes.

As research continues to uncover new therapeutic targets and mechanisms, compounds like Tert-butyl 3-{[(pyrimidin-4-yl)amino]methyl}benzoate are poised to play a pivotal role in advancing medical science. The integration of cutting-edge technologies such as artificial intelligence (AI) in drug discovery has further accelerated the development pipeline for such compounds. AI-driven platforms can predict potential drug candidates based on structural features alone, streamlining the process from hypothesis generation to experimental validation.

The future directions for research on Tert-butyl 3-{[(pyrimidin-4-yl)amino]methyl}benzoate include exploring its derivatives and analogs to optimize pharmacological properties. By modifying specific structural elements while retaining key pharmacophores, researchers can fine-tune the compound's activity profile. Such modifications may enhance its selectivity or improve its bioavailability, making it more suitable for clinical translation.

In conclusion, Tert-butyl 3-{[(pyrimidin-4-yl)amino]methyl}benzoate (CAS No. 2639430-43-4) represents a significant advancement in chemical biology and pharmaceutical research. Its unique molecular architecture and functional groups make it a versatile tool for drug discovery and biochemical investigation. As scientific understanding evolves and new technologies emerge, Tert-butyl 3-{[(pyrimidin-4-yIAMINO)methyL}benZoATE* will continue to be at the forefront of innovation in medicine.